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Compound of Interest

Compound Name:
(1-methyl-1H-indazol-3-

yl)methanamine

Cat. No.: B1599558 Get Quote

An In-Depth Technical Guide to the Safety, Toxicity, and Handling of (1-methyl-1H-indazol-3-
yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety and toxicity information for

(1-methyl-1H-indazol-3-yl)methanamine. As a Senior Application Scientist, the aim is not

merely to list hazards but to provide a framework for a robust risk assessment, enabling

researchers to make informed decisions about safe handling protocols. This document is

structured to build from fundamental chemical identity to practical, field-tested procedures,

ensuring scientific integrity and a proactive safety culture.

Section 1: Chemical Identity and Physicochemical
Properties
(1-methyl-1H-indazol-3-yl)methanamine is a substituted indazole derivative. Understanding

its basic properties is the first step in a thorough safety assessment. While extensive

experimental data is not publicly available, which is common for specialized research

chemicals, key identifiers and properties have been compiled from supplier safety data sheets.
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Identifier Value

Chemical Name (1-methyl-1H-indazol-3-yl)methanamine

Synonyms (1-Methyl-1H-indazol-3-yl)methylamine

CAS Number 739359-10-5[1][2]

Molecular Formula C₉H₁₁N₃[2]

Molecular Weight 161.2 g/mol [2]

Form Solid (for dihydrochloride salt)

Note: Data for the free base form is limited; some properties are inferred from its

dihydrochloride salt.

Section 2: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating the hazards of chemical substances. (1-methyl-1H-indazol-3-yl)methanamine
and its dihydrochloride salt have been classified based on available data.

GHS Classification Summary
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Substance
Form

GHS
Pictogram(s)

Signal Word
Hazard
Classifications

Hazard
Statements

Free Base pictogram Warning

Acute Toxicity,

Oral (Category

4)Skin Irritation

(Category

2)Serious Eye

Irritation

(Category

2)Specific Target

Organ Toxicity –

Single Exposure

(Category 3),

Respiratory

System

H302: Harmful if

swallowed[1]H31

5: Causes skin

irritation[1]H319:

Causes serious

eye

irritation[1]H335:

May cause

respiratory

irritation[1]

Dihydrochloride

Salt

GHS06

pictogram
Danger

Acute Toxicity,

Oral (Category 3)

H301: Toxic if

swallowed[3][4]

Interpretation for the Laboratory Professional:
The GHS classifications dictate the minimum required safety precautions. The "Harmful if

swallowed" (H302) classification for the free base, and the more severe "Toxic if swallowed"

(H301) for the dihydrochloride salt, underscore the importance of preventing ingestion.[1][3][4]

This necessitates strict prohibitions on eating, drinking, or smoking in the laboratory and careful

handling to avoid cross-contamination of personal items.

The skin and eye irritation classifications (H315, H319) are critical.[1] These are not minor

effects; they imply that contact can cause significant inflammation and discomfort. For the eyes,

this could mean serious, though not necessarily irreversible, damage. The potential for

respiratory irritation (H335) indicates that the compound is likely a dust or powder that can

become airborne and irritate the respiratory tract if inhaled.[1]

Section 3: Toxicological Profile
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A complete toxicological profile for (1-methyl-1H-indazol-3-yl)methanamine is not publicly

available. No peer-reviewed chronic toxicity, carcinogenicity, mutagenicity, or reproductive

toxicity studies were identified. Similarly, no official Occupational Exposure Limits (OELs), such

as Permissible Exposure Limits (PELs) or Threshold Limit Values (TLVs), have been

established.[5]

Causality Behind a Prudent Approach: In the absence of comprehensive data, a conservative

approach is mandated. The principle of "as low as reasonably achievable" (ALARA) for

exposure should be adopted. The known acute hazards—oral toxicity and irritation—are

sufficient to warrant stringent controls. The unknown long-term effects mean that all measures

must be taken to prevent systemic exposure. The structure, containing an indazole ring and a

primary amine, is a common motif in biologically active molecules, which reinforces the need

for caution.

Section 4: Risk Assessment and Exposure Control
A dynamic risk assessment is essential before any new procedure involving this compound is

undertaken. The following workflow provides a self-validating system for ensuring safety.

Risk Assessment Workflow
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Hazard Identification

Exposure Assessment

Control Strategy

Review and Refine

Identify Hazards:
- Acute Oral Toxicity (H301/H302)
- Skin/Eye Irritation (H315/H319)

- Respiratory Irritation (H335)
- Unknown Chronic Effects

Evaluate Procedure:
- Quantity used

- Dust generation potential
- Duration of task

- Frequency of task

 informs 

Engineering Controls:
- Chemical Fume Hood

- Ventilated Balance Enclosure

 dictates need for 

Administrative Controls:
- Standard Operating Procedure (SOP)

- Designated Work Area
- Safety Training

 is supplemented by 

Personal Protective Equipment (PPE):
- Lab Coat

- Nitrile Gloves
- Safety Goggles/Face Shield

 is the last line of defense 

Monitor Effectiveness
Review Annually or with

Procedural Changes

 process is subject to 

Click to download full resolution via product page

Caption: Risk Assessment Workflow for (1-methyl-1H-indazol-3-yl)methanamine.
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Hierarchy of Controls:
Engineering Controls (Primary Defense): The most effective way to control hazards is to

contain them at the source.

Chemical Fume Hood: All manipulations of the solid compound and its solutions must be

performed inside a certified chemical fume hood. This is non-negotiable and serves to

control respiratory exposure.

Ventilated Balance Enclosure: When weighing the solid, a ventilated balance enclosure or

a powder containment hood should be used to prevent the release of fine particulates into

the laboratory atmosphere.

Administrative Controls (Procedural Safeguards):

Designated Area: Clearly mark an area within the fume hood for handling this compound

to prevent cross-contamination.

Standard Operating Procedure (SOP): A detailed, written SOP for handling this chemical

must be available to all users.

Training: All personnel must be trained on the specific hazards and handling procedures

for this compound before beginning work.

Personal Protective Equipment (PPE) (Final Barrier): PPE does not eliminate the hazard, but

it protects the user from exposure when engineering and administrative controls are properly

implemented.

Eye/Face Protection: Chemical safety goggles are mandatory.[5] A face shield should be

worn over goggles when there is a risk of splashing.

Skin Protection: A standard laboratory coat is required. Wear nitrile gloves at all times.[5]

Given the skin irritation potential, consider double-gloving. Contaminated gloves must be

removed and disposed of properly.

Respiratory Protection: If engineering controls fail or during a large spill clean-up, a

respirator may be necessary. However, for routine laboratory operations, a fume hood
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should make this unnecessary.

Section 5: Standard Operating Procedure for Safe
Handling
This protocol is a template and must be adapted to specific experimental needs.

Objective: To safely weigh and prepare a solution of (1-methyl-1H-indazol-3-yl)methanamine.

Materials:

(1-methyl-1H-indazol-3-yl)methanamine

Analytical balance inside a ventilated enclosure

Spatula, weigh paper/boat

Appropriate glassware

Solvent

PPE (Lab coat, nitrile gloves, safety goggles)

Methodology:

Preparation:

Don all required PPE.

Verify that the chemical fume hood and ventilated balance enclosure have current

certification.

Designate a work area within the fume hood and cover the surface with absorbent, plastic-

backed paper.

Weighing the Compound:

Perform all weighing operations within the ventilated balance enclosure.
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Carefully transfer the desired amount of the solid from the stock bottle to a tared weigh

boat using a clean spatula.

Avoid any actions that could generate dust (e.g., scraping, rapid movements).

Securely close the primary container immediately after dispensing.

Preparing the Solution:

Transfer the weigh boat containing the compound into the designated area within the fume

hood.

Carefully add the solid to the vessel intended for dissolution.

Slowly add the desired solvent, pointing the opening of the vessel away from your face.

If necessary, cap and mix the solution.

Cleanup:

Wipe down the spatula and the work surfaces within the fume hood and balance enclosure

with a damp paper towel.

Dispose of all contaminated disposable materials (weigh boat, paper towels, gloves) in a

designated hazardous waste container.

Wash hands thoroughly after the procedure is complete, even after removing gloves.

Section 6: Emergency Procedures
Immediate and correct response is crucial in an emergency.
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Emergency Situation Response Protocol

Skin Contact

1. Immediately remove contaminated clothing.

[1]2. Wash the affected area with copious

amounts of soap and water for at least 15

minutes.[1]3. Seek medical attention if irritation

develops or persists.[1]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5]2. Remove contact

lenses if present and easy to do.[5]3. Seek

immediate medical attention.

Inhalation

1. Move the affected person to fresh air

immediately.[1]2. If breathing is difficult, provide

oxygen. If not breathing, begin artificial

respiration (do not use mouth-to-mouth).[1]3.

Seek immediate medical attention.

Ingestion
1. Do NOT induce vomiting.2. Rinse mouth with

water.[1]3. Seek immediate medical attention.[1]

Small Spill

1. Restrict access to the area.2. Wearing

appropriate PPE, cover the spill with an inert

absorbent material (e.g., vermiculite, sand).3.

Carefully sweep or scoop the material into a

designated hazardous waste container.4. Clean

the spill area with a suitable decontaminating

solution.

Section 7: Storage and Disposal
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[5] Keep it

locked up and away from incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste contents and containers in accordance with local, regional, and

national regulations.[1] This material should be treated as hazardous waste.
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Section 8: References
(1-METHYL-1H-INDAZOL-3-YL)METHYLAMINE - Safety Data Sheet. ChemicalBook. --

INVALID-LINK--

(1-Methyl-1H-indazol-3-yl)methylamine dihydrochloride. Sigma-Aldrich. --INVALID-LINK--

(1-METHYL-1H-INDAZOL-3-YL)METHYLAMINE - Safety Data Sheet. ChemicalBook. --

INVALID-LINK--

(1-Methyl-1H-indazol-3-yl)methylamine dihydrochloride Safety Information. Sigma-Aldrich. --

INVALID-LINK--

(1-methyl-1h-indazol-3-yl)methanamine. Biosynth. --INVALID-LINK--

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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